8-Benzylsulfanyl-7-(4-chloro-benzyl)-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
8-Benzylsulfanyl-7-(4-chloro-benzyl)-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
303971-20-2
VCID:
VC0416394
InChI:
InChI=1S/C21H19ClN4O2S/c1-24-18-17(19(27)25(2)21(24)28)26(12-14-8-10-16(22)11-9-14)20(23-18)29-13-15-6-4-3-5-7-15/h3-11H,12-13H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCC3=CC=CC=C3)CC4=CC=C(C=C4)Cl
Molecular Formula:
C21H19ClN4O2S
Molecular Weight:
426.9g/mol
8-Benzylsulfanyl-7-(4-chloro-benzyl)-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
CAS No.: 303971-20-2
Main Products
VCID: VC0416394
Molecular Formula: C21H19ClN4O2S
Molecular Weight: 426.9g/mol
| CAS No. | 303971-20-2 |
|---|---|
| Product Name | 8-Benzylsulfanyl-7-(4-chloro-benzyl)-1,3-dimethyl-3,7-dihydro-purine-2,6-dione |
| Molecular Formula | C21H19ClN4O2S |
| Molecular Weight | 426.9g/mol |
| IUPAC Name | 8-benzylsulfanyl-7-[(4-chlorophenyl)methyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H19ClN4O2S/c1-24-18-17(19(27)25(2)21(24)28)26(12-14-8-10-16(22)11-9-14)20(23-18)29-13-15-6-4-3-5-7-15/h3-11H,12-13H2,1-2H3 |
| Standard InChIKey | VKLJERDOVVPTLR-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCC3=CC=CC=C3)CC4=CC=C(C=C4)Cl |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCC3=CC=CC=C3)CC4=CC=C(C=C4)Cl |
| PubChem Compound | 1102623 |
| Last Modified | Nov 11 2021 |
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